Cas no 40967-07-5 (7-Chloro-1,3-dihydro-3-hydroxy-1-methyl-5-phenyl-2H-1,4-benzodiazepin-2-one trichloroacetate)

• Product name: 7-Chloro-1,3-dihydro-3-hydroxy-1-methyl-5-phenyl-2H-1,4-benzodiazepin-2-one trichloroacetate
• CAS No: 40967-07-5
• MF: C₁₈H₁₂Cl₄N₂O₃
• MW: 446.111480712891
• CID: 2634248

7-Chloro-1,3-dihydro-3-hydroxy-1-methyl-5-phenyl-2H-1,4-benzodiazepin-2-one trichloroacetate Chemical and Physical Properties

Names and Identifiers

• (7-chloro-1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl) 2,2,2-trichloroacetate
• 7-Chloro-1,3-dihydro-3-hydroxy-1-methyl-5-phenyl-2H-1,4-benzodiazepin-2-one trichloroacetate
• 2H-1,4-Benzodiazepin-2-one, 1,3-dihydro-7-chloro-3-hydroxy-1-methyl-5-phenyl-, trichloroacetate
• 7-Chloro-1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-1,4-benzodiazepin-3-yl trichloroacetate

• Inchi： 1S/C18H12Cl4N2O3/c1-24-13-8-7-11(19)9-12(13)14(10-5-3-2-4-6-10)23-15(16(24)25)27-17(26)18(20,21)22/h2-9,15H,1H3
• InChI Key： SRXPVAFPZMREOY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC=CC=1)=NC(C(N2C)=O)OC(C(Cl)(Cl)Cl)=O
• BRN： 0720821

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 616
• Topological Polar Surface Area: 59
• XLogP3: 4.6